Cas no 946306-49-6 (6-2-(4-benzylpiperidin-1-yl)-2-oxoethyl-3-methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 6-2-(4-benzylpiperidin-1-yl)-2-oxoethyl-3-methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 946306-49-6
• MF: C₁₉H₂₂N₆O₂
• MW: 366.416983127594
• CID: 5915504
• PubChem ID: 25284255
• Update Time: 2025-05-18

6-2-(4-benzylpiperidin-1-yl)-2-oxoethyl-3-methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-methyltriazolo[4,5-d]pyrimidin-7-one
• VU0632734-1
• 6-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• AKOS024493848
• F5060-0016
• 6-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-3-methyl-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 946306-49-6
• CHEMBL4959315
• 6-2-(4-benzylpiperidin-1-yl)-2-oxoethyl-3-methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

• Inchi： 1S/C19H22N6O2/c1-23-18-17(21-22-23)19(27)25(13-20-18)12-16(26)24-9-7-15(8-10-24)11-14-5-3-2-4-6-14/h2-6,13,15H,7-12H2,1H3
• InChI Key： YKYLOXPLWFEPMG-UHFFFAOYSA-N
• SMILES： C1N(CC(N2CCC(CC3=CC=CC=C3)CC2)=O)C(=O)C2N=NN(C)C=2N=1

Computed Properties

• Exact Mass: 366.18042397g/mol
• Monoisotopic Mass: 366.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.7Ų

Additional information on 6-2-(4-benzylpiperidin-1-yl)-2-oxoethyl-3-methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Introduction to Compound with CAS No. 946306-49-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 946306-49-6 is a highly intriguing molecule with a complex structure that has garnered significant attention in the field of pharmaceutical research. Its systematic name, 6-2-(4-benzylpiperidin-1-yl)-2-oxoethyl-3-methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one, reflects its intricate chemical framework and suggests potential applications in drug development. This introduction delves into the structural features of this compound, its pharmacological properties, and the latest research findings that highlight its significance in modern medicinal chemistry.

The molecular structure of this compound consists of several key functional groups that contribute to its unique chemical behavior. The presence of a piperidine ring linked to a benzyl group at the 4-position indicates potential interactions with biological targets, while the triazolo[4,5-d]pyrimidinone core suggests a role in modulating enzyme activity or receptor binding. These structural elements make it a promising candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds as scaffolds for drug discovery. The triazolo-pyrimidinone moiety, in particular, has been extensively studied for its ability to interact with various biological targets. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound with CAS No. 946306-49-6 is no exception and has been explored for its potential anti-cancer properties.

One of the most exciting aspects of this compound is its ability to modulate multiple signaling pathways simultaneously. This polypharmacological activity is particularly valuable in the treatment of complex diseases such as cancer, where targeting multiple pathways can lead to more effective therapy. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling molecules involved in cell proliferation and survival.

The benzylpiperidine moiety in the structure also contributes to the compound's pharmacological profile. Piperidine derivatives are well-known for their ability to enhance drug bioavailability and binding affinity to biological targets. In addition, the presence of a 2-oxoethyl group suggests potential for further functionalization, allowing researchers to tailor the compound's properties for specific therapeutic applications.

Recent advances in computational chemistry have enabled more accurate predictions of a compound's pharmacological activity. Molecular docking studies have shown that this compound can bind effectively to several protein targets relevant to cancer therapy. These findings provide a strong rationale for further investigation into its potential as an anti-cancer agent.

Another area where this compound shows promise is in the treatment of neurological disorders. The piperidine ring and triazolo-pyrimidinone core are known to interact with receptors and enzymes involved in neurotransmission. Preliminary studies have suggested that this compound may have neuroprotective effects and could be useful in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this molecule with high yield and purity. The synthesis involves multiple steps, including cyclization reactions and functional group transformations, which highlight the synthetic ingenuity required to create such intricate molecules.

The development of new drug candidates is a lengthy and often expensive process. However, compounds like this one offer hope for more efficient drug discovery by providing starting points for further optimization. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify derivatives with improved pharmacological properties.

In conclusion, the compound with CAS No. 946306-49-6 is a structurally complex molecule with significant potential in pharmaceutical research. Its unique chemical framework and pharmacological properties make it a promising candidate for further investigation in areas such as cancer therapy and neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.